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Compound of Interest

Compound Name: 6-Hepten-2-one, 4-methyl-

CAS No.: 35194-34-4

Cat. No.: B14686698

Get Quote

Executive Summary & Molecule Analysis
4-methyl-6-hepten-2-one is a C8 unsaturated ketone characterized by a terminal alkene and a

mid-chain ketone functionality. Its amphiphilic nature—dominated by a hydrophobic alkyl

backbone but punctuated by a polar carbonyl group—dictates its solubility. It acts as a

"borderline" polar aprotic solute, showing high affinity for organic solvents ranging from non-

polar hydrocarbons to polar aprotic ethers, while remaining immiscible with water.

Structural Determinants of Solubility
Hydrophobic Domain (C8 Skeleton): The 4-methyl and heptenyl chain provide significant Van

der Waals interaction sites, making the molecule highly soluble in non-polar solvents like

hexane and toluene.

Polar Domain (Carbonyl Group @ C2): The ketone moiety introduces a dipole moment,

facilitating solubility in polar aprotic solvents (DCM, Acetone) and hydrogen-bond accepting

interactions with alcohols.

Terminal Alkene (@ C6): The
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-system adds slight polarizability but does not significantly enhance water solubility
compared to the saturated analog.

Solubility Profile & Solvent Compatibility
The following data categorizes solvent compatibility based on experimental precedence for C8

unsaturated ketones and group contribution theory.

Quantitative Solubility Estimates (25°C)
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Solvent Class
Representative
Solvent

Solubility Status Mechanistic Driver

Hydrocarbons Hexane, Pentane Miscible

London Dispersion

Forces dominate.

Ideal for extraction.

Chlorinated
Dichloromethane

(DCM), Chloroform
Miscible

Dipole-Dipole

interactions +

Dispersion. Excellent

for solubilizing crude

reaction mixtures.

Alcohols Ethanol, Methanol Miscible

Hydrogen bonding

(Solute acts as H-

bond acceptor).

Ethers Diethyl Ether, THF Miscible

Compatible polarity;

standard solvent for

synthesis/isolation.

Polar Aprotic DMSO, DMF Miscible

Strong dipole

interactions. Used for

nucleophilic

substitution reactions.

[1]

Aqueous Water Insoluble (< 1 g/L)

Hydrophobic effect;

energetic penalty of

cavity formation in

water network is too

high.

Thermodynamic Parameters (Hansen Solubility
Parameters)
To predict solubility in novel solvent blends, use the estimated Hansen Solubility Parameters

(HSP) for 4-methyl-6-hepten-2-one.
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Dispersion (

): ~16.0 MPa

(Derived from hydrocarbon backbone)

Polarity (

): ~6.5 MPa

(Derived from ketone dipole)

H-Bonding (

): ~5.0 MPa

(Ketone acceptor ability)

Molar Volume: ~145 cm³/mol

Application: To optimize a solvent blend (e.g., for chromatography), aim for a solvent mixture

with a "Distance" (

) < 8.0 from these coordinates.

Experimental Protocols: Isolation & Purification
Since 4-methyl-6-hepten-2-one is often isolated as a reaction intermediate (e.g., from

acetoacetate alkylation), the following protocol ensures efficient recovery from aqueous

reaction media.

Protocol A: Liquid-Liquid Extraction (Workup)
Objective: Recover 4-methyl-6-hepten-2-one from an aqueous quench solution.

Quench: Pour the reaction mixture into a 3x volume of saturated ammonium chloride (

) or brine.

Why: Increases ionic strength to "salt out" the organic ketone, minimizing loss to the

aqueous phase.
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Solvent Selection: Use Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc).

Note: Et₂O is preferred if the product is volatile, as Et₂O removal (bp 35°C) minimizes

product loss compared to EtOAc (bp 77°C).

Extraction:

Perform 3 extractions with the organic solvent (3 x 50 mL per 100 mL aqueous phase).

Validation: Check the aqueous layer by TLC to ensure complete recovery.

Drying: Dry combined organics over anhydrous Magnesium Sulfate (

).

Why: Sodium sulfate is slower;

is rapid and effective for ketones.

Concentration: Rotary evaporate at >200 mbar and <40°C bath temperature.

Critical Warning: This molecule has a terminal alkene and a ketone; it is moderately

volatile.[2] Do not use high vacuum (<10 mbar) for prolonged periods at room

temperature, or you will lose the product.

Protocol B: Chromatographic Purification
Stationary Phase: Silica Gel 60. Mobile Phase: Hexane/Ethyl Acetate gradient.

TLC Visualization: UV active (weak, due to non-conjugated alkene). Use Anisaldehyde or

KMnO₄ stain.

Observation: Olefin will stain brown/yellow with KMnO₄; Ketone reacts with Anisaldehyde

(purple/blue spots).

Elution: Start with 100% Hexane

5% EtOAc
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10% EtOAc.

Retardation Factor (

): Expect

in 9:1 Hexane:EtOAc.

Visualization of Workflows
Figure 1: Solubility & Extraction Logic Map
This diagram illustrates the partitioning logic used to isolate the target molecule from a crude

synthesis mixture.
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Solubility Physics
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Caption: Workflow for partitioning 4-methyl-6-hepten-2-one from aqueous media into organic

solvents.

Applications & Synthesis Context
This molecule primarily serves as a divergent intermediate in organic synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b14686698/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-handling-of-4-methyl-6-hepten-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14686698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxy-Cope Rearrangement: It is often the product of the thermal rearrangement of tertiary

allylic vinyl carbinols.

Terpenoid Synthesis: Used as a building block for constructing complex terpene skeletons

(e.g., Phomactins) due to the handle provided by the terminal alkene for further

functionalization (e.g., epoxidation, hydroboration).

Reactivity Profile:

Ketone (C2): Susceptible to nucleophilic attack (Grignard, reduction).

Alkene (C6): Isolated terminal alkene; reactive toward electrophiles (

, mCPBA) but less reactive than electron-rich internal alkenes.

References
Journal of the American Chemical Society. Synthesis of novel acyclic and cyclic systems via

sulfolene intermediates. (Referenced as Compound 12 in context of rearrangement

products).

California Institute of Technology. Oxy Anion-Accelerated Rearrangements. (Thesis

describing synthesis and properties of 4-methyl-6-hepten-2-one, labeled Compound 16).

PubChem. Compound Summary: 6-methyl-5-hepten-2-one (Isomer Reference).[3] National

Library of Medicine. (Used for comparative physicochemical property estimation).[4]

Hansen, C. M.Hansen Solubility Parameters: A User's Handbook. CRC Press.[4] (Source for

group contribution methods used in parameter estimation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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